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Compound of Interest

Compound Name: Propenylguaiacol

Cat. No.: B7806495

This guide provides best practices for the safe handling and disposal of Propenylguaiacol
(also known as Isoeugenol) waste for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical for ensuring personnel safety, regulatory
compliance, and environmental protection.

Frequently Asked Questions (FAQSs)

Q1: What is Propenylguaiacol and what are its primary hazards?

Al: Propenylguaiacol is a common synonym for Isoeugenol (CAS No. 97-54-1), a pale yellow,
oily liquid with a characteristic clove-like odor.[1] It is classified as a hazardous substance.[2]
The primary hazards include:

o Health Hazards: Harmful if swallowed or in contact with skin. It can cause serious eye
irritation, skin irritation, and may cause an allergic skin reaction or respiratory irritation.[3]
The International Agency for Research on Cancer (IARC) has classified Isoeugenol in Group
2B, meaning it is possibly carcinogenic to humans.

e Environmental Hazards: Toxic to aquatic life, with long-lasting effects.[4][5]

Q2: What immediate safety precautions should be taken when handling Propenylguaiacol
waste?
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A2: Always handle Propenylguaiacol and its waste in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors.[2][6] Essential Personal Protective
Equipment (PPE) must be worn, including chemical-resistant gloves (e.g., nitrile or neoprene),
safety goggles with side-shields, and a lab coat.[2][6]

Q3: What are the general storage requirements for Propenylguaiacol waste?

A3: Store Propenylguaiacol waste in a tightly closed, properly labeled container made of a
compatible material (e.g., glass or high-density polyethylene).[6] The storage area should be
cool, dry, and well-ventilated, away from heat, open flames, and incompatible materials like
strong oxidizing agents.[6][7] All waste containers must be clearly labeled with the words
"Hazardous Waste" and a description of the contents.[8]

Q4: Can I dispose of small amounts of Propenylguaiacol waste down the drain?

A4: No. Propenylguaiacol waste must not be disposed of down the drain or in regular trash.[2]
[6] It is harmful to aquatic life and such disposal is prohibited by regulations like the Resource
Conservation and Recovery Act (RCRA).[4][9] All waste must be collected for proper hazardous
waste disposal.[3]

Troubleshooting Guides
Issue: A container of Propenylguaiacol waste is leaking.
Solution:

o Evacuate & Ventilate: Immediately evacuate non-essential personnel from the area and
ensure the area is well-ventilated.[3][10]

o Don PPE: Wear appropriate PPE, including respiratory protection if ventilation is inadequate,
chemical-resistant gloves, and eye protection.[11]

o Contain the Leak: If safe to do so, stop the flow of the material. Place the leaking container
into a larger, compatible, and sealable secondary containment vessel.[4][9]

o Clean Up: Absorb the spilled material with an inert absorbent like vermiculite, dry sand, or a
commercial chemical sorbent.[4][10]
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» Dispose: Collect the absorbent material and place it into a suitable, sealed container for
hazardous waste disposal.[3] Label the container clearly.

e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
department.

Issue: | have accidentally spilled a small amount of Propenylguaiacol on the lab bench.
Solution:
o Alert Personnel: Inform colleagues in the immediate area.

o Contain the Spill: Cover the spill with an inert absorbent material (e.g., Chemizorb®, sand, or
vermiculite) to prevent it from spreading.[4]

o Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it
into a labeled hazardous waste container.[7]

o Decontaminate: Clean the affected area thoroughly.

o Dispose of Materials: Treat all cleanup materials, including gloves and wipes, as hazardous
waste and dispose of them accordingly.[12]

Issue: My Propenylguaiacol waste container is full. What is the next step?
Solution:

o Finalize Labeling: Ensure the hazardous waste tag is completely filled out, including the date
the container became full.[12]

o Store Securely: Seal the container tightly and store it in a designated Satellite Accumulation
Area (SAA) or Central Accumulation Area (CAA) as per your facility's protocol.[8] Ensure it is
stored away from incompatible chemicals.[9]

e Request Pickup: Submit a collection request to your institution's EHS or hazardous waste
management department for proper disposal.[12] Do not exceed the storage time limits for
hazardous waste, which can be up to 12 months in academic labs under Subpart K
regulations.[13]
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Data Presentation

Table 1: Physical and Chemical Properties of Isoeugenol

Property Value Reference
CAS Number 97-54-1 [1]
Molecular Formula C10H1202 [1][10]
Molecular Weight 164.20 g/mol [1][10]
Appearance Pale yellow oily liquid [1]
Odor Spice-clove odor [1]
Boiling Point 133-140 °C (271-284 °F) [14]
Density 1.08 g/cm3 [1]
Solubility Slightly soluble in water [14]

Table 2: Toxicological Data for Isoeugenol
Metric Value Species Reference
LD50 Oral 1560 mg/kg Rat [31[14]
LD50 Oral 1410 mg/kg Guinea Pig [14][15]
Skin Irritation Causes skin irritation Rabbit [3]

Skin Sensitization

May cause an allergic ) ]
] ) Guinea Pig
skin reaction

Eye Irritation

Causes serious eye

irritation

[3]

Table 3: Hazard Classifications and Precautionary Statements
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Precautionary
Hazard GHS Code Statement Reference
Examples

P270: Do not eat,
Acute Toxicity, Oral H302 drink or smoke when [3]

using this product.

P280: Wear protective
Acute Toxicity, Dermal  H312 gloves/protective

clothing.

P264: Wash skin
Skin Irritation H315 thoroughly after [3]
handling.

P272: Contaminated
] ) ) work clothing must not
Allergic Skin Reaction  H317 [3]
be allowed out of the

workplace.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

) o for several minutes.
Serious Eye Irritation H319 [3]

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

. . P261: Avoid breathing
Respiratory Irritation H335 ] [3]
mist or vapors.

Experimental Protocols

Protocol 1: Segregation and Collection of Propenylguaiacol Waste
Objective: To safely collect and segregate Propenylguaiacol waste at the point of generation.

Methodology:
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e Select Container: Obtain a clean, compatible hazardous waste container with a secure, leak-
proof lid.[9]

» Labeling: As soon as the first drop of waste is added, affix a hazardous waste label. Write
"Hazardous Waste," the full chemical name "Isoeugenol Waste," and list all constituents
(e.g., "Isoeugenol, Methanol").[8]

e Segregation: Collect aqueous waste containing Isoeugenol separately from organic solvent
waste.[2] Do not mix incompatible waste streams.[9]

o Accumulation: Keep the container closed at all times except when adding waste. Store the
container in a designated Satellite Accumulation Area (SAA) within the laboratory.[8][13]

e Monitoring: Do not accumulate more than 55 gallons of hazardous waste in the SAA.[8][12]
Arrange for waste pickup before reaching this limit.

Protocol 2: Decontamination of Glassware and Equipment

Objective: To safely clean and decontaminate laboratory equipment exposed to
Propenylguaiacol.

Methodology:

« Initial Rinse: Under a fume hood, perform an initial rinse of the contaminated glassware or
equipment with a suitable solvent (e.g., ethanol or acetone) to remove the bulk of the
Isoeugenol residue.

o Collect Rinsate: The first rinsate must be collected and disposed of as hazardous waste in
your designated "Isoeugenol Waste" container.[12]

o Subsequent Rinses: For containers that held acutely hazardous waste, a triple rinse is
required.[12] While Isoeugenol is not typically classified as acutely hazardous, following this
best practice ensures thorough decontamination. Collect these subsequent rinses as
hazardous waste.

e Washing: After rinsing, wash the glassware with soap and water.
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o Disposal of Empties: A container that has held Isoeugenol can be disposed of as regular
trash only after all waste has been removed, leaving as little residue as possible, and the
hazardous labels have been defaced.[12]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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